N-[(5-ethyl-1,3,4-thiadiazol-2-yl)methyl]-8-methoxychromane-3-carboxamide

• IUPAC Name: N-[(5-ethyl-1,3,4-thiadiazol-2-yl)methyl]-8-methoxy-3,4-dihydro-2H-chromene-3-carboxamide
• InChI: InChI=1S/C16H19N3O3S/c1-3-13-18-19-14(23-13)8-17-16(20)11-7-10-5-4-6-12(21-2)15(10)22-9-11/h4-6,11H,3,7-9H2,1-2H3,(H,17,20)
• InChI Key: YRSXASBMBGHERQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)CNC(=O)C2CC3=C(C(=CC=C3)OC)OC2
• Molecular Formula: C16H19N3O3S
• Molecular Weight: 333.4 g/mol

Description

1,3,4-Thiadiazole is a five-membered heterocyclic compound containing one sulfur and two nitrogen atoms. It is a versatile scaffold widely studied in medicinal chemistry. Compounds bearing this moiety present a broad spectrum of pharmacological properties, including antiviral, antibacterial, antifungal, antiparasitic, anti-inflammatory, and anticancer activities.

Synthesis Analysis

1,3,4-Thiadiazole derivatives can be synthesized using various methods. For instance, they can be formed via reactions of hydrazonoyl halides with potassium thiocyanate, thiosemicarbazide and its aryl derivatives, or carbon disulfide.

Molecular Structure Analysis

Thiadiazole derivatives have four isomeric forms: 1,3,4-thiadiazole; 1,2,3-thiadiazole; 1,2,4-thiadiazole; and 1,2,5-thiadiazole. The mesoionic nature of thiadiazoles allows them to cross cellular membranes. Their relatively good liposolubility is most likely attributed to the presence of the sulfur atom.

Mechanism of Action

The mechanism of action of 1,3,4-thiadiazole derivatives can also vary widely. For instance, some thiadiazole derivatives have been found to disrupt processes related to DNA replication, permitting them to inhibit replication of both bacterial and cancer cells.

Safety and Hazards

The safety and hazards associated with 1,3,4-thiadiazole derivatives can vary widely depending on the specific compound. Some thiadiazole-containing drugs, including diuretics acetazolamide and methazolamide or antibiotics cefazedone and cefazolin sodium, are already used in clinics.

Future Directions

There is an urgent need to develop novel, more effective therapeutics, and 1,3,4-thiadiazole is a versatile scaffold widely studied in medicinal chemistry for this purpose. Several thiadiazole-containing compounds have moved into clinical trials either as single agents or in combination with existing drugs.